N-ethyl-N-(2-methoxyethyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-ethyl-N-(2-methoxyethyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H17N3O2S2/c1-4-13(5-6-15-3)9(14)7-16-10-12-11-8(2)17-10/h4-7H2,1-3H3
• InChI Key: GFJSFXWNBXFSDP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOC)C(=O)CSC1=NN=C(S1)C
• Molecular Formula: C10H17N3O2S2
• Molecular Weight: 275.4 g/mol

Description

N-ethyl-N-(2-methoxyethyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as MET, and it belongs to the class of thioacetamide derivatives. MET has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The exact mechanism of action of MET is not fully understood. However, it has been proposed that MET acts on the GABAergic system by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal excitability. By enhancing the activity of GABA receptors, MET may reduce neuronal excitability and prevent seizures and other neurological disorders.
Biochemical and Physiological Effects:
MET has been shown to modulate the activity of various enzymes and proteins in the brain. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, MET may increase the levels of acetylcholine in the brain, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

MET has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high degree of purity. MET is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one of the limitations of MET is that it has low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of MET. One potential direction is to investigate its potential as a treatment for neurodegenerative diseases. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and serotonergic systems. Additionally, the development of new analogs of MET may lead to compounds with improved pharmacological properties and therapeutic potential.

Synthesis Methods

The synthesis of MET involves the reaction of 2-(5-methyl-1,3,4-thiadiazol-2-ylthio)acetic acid with N-ethyl-N-(2-methoxyethyl)amine. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The product is obtained as a white solid, which is purified by recrystallization.

Scientific Research Applications

MET has been studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, antinociceptive, and anti-inflammatory activities in animal models. MET has also been studied for its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.